Cas no 551-76-8 (Phenol,2,4,6-trichloro-3-methyl-)

Phenol,2,4,6-trichloro-3-methyl- structure
551-76-8 structure
Product Name:Phenol,2,4,6-trichloro-3-methyl-
CAS No:551-76-8
MF:C7H5Cl3O
MW:211.472999334335
CID:371745
PubChem ID:11085
Update Time:2025-04-19

Phenol,2,4,6-trichloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,4,6-trichloro-3-methyl-
    • 2,4,6-trichloro-3-methylphenol
    • 2,4,6-trichloro-m-cresol
    • m-Cresol,2,4,6-trichloro- (7CI,8CI)
    • 551-76-8
    • D0H0QF5KL9
    • M-CRESOL, 2,4,6-TRICHLORO-
    • Phenol, 2,4,6-trichloro-3-methyl-
    • UNII-D0H0QF5KL9
    • SCHEMBL10771021
    • DTXSID30203623
    • 2,4,6-TRICHLORO-M-CRESOL [MI]
    • Q27275937
    • 2,4,6-Trichlor-m-kresol
    • Inchi: 1S/C7H5Cl3O/c1-3-4(8)2-5(9)7(11)6(3)10/h2,11H,1H3
    • InChI Key: QTAATZDGGZYBDC-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1C)Cl)Cl)O

Computed Properties

  • Exact Mass: 209.94075
  • Monoisotopic Mass: 209.940598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.4907 (rough estimate)
  • Melting Point: 46°C
  • Boiling Point: 303.65°C (rough estimate)
  • Refractive Index: 1.5510 (estimate)
  • PSA: 20.23
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